Cas no 676591-79-0 (Benzonitrile, 3-[(4-methylphenyl)thio]-)

• Product Name: Benzonitrile, 3-[(4-methylphenyl)thio]-
• CAS No: 676591-79-0
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 1720638
• Update Time: 2024-11-18

Benzonitrile, 3-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(4-methylphenyl)thio]-

• Inchi： 1S/C14H11NS/c1-11-5-7-13(8-6-11)16-14-4-2-3-12(9-14)10-15/h2-9H,1H3
• InChI Key： ONZWRYJLZVYBBY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(SC2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 225.06133

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 380.1±25.0 °C(Predicted)
• PSA: 23.79